2-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide oxalate

• IUPAC Name: 2-[3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide;oxalic acid
• InChI: InChI=1S/C14H14N6O3S.C2H2O4/c1-8-17-18-14(24-8)15-11(21)7-20-5-9(6-20)13-16-12(19-23-13)10-3-2-4-22-10;3-1(4)2(5)6/h2-4,9H,5-7H2,1H3,(H,15,18,21);(H,3,4)(H,5,6)
• InChI Key: IPWSIPVJPYKDKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CN2CC(C2)C3=NC(=NO3)C4=CC=CO4.C(=O)(C(=O)O)O
• Molecular Formula: C16H16N6O7S
• Molecular Weight: 436.4 g/mol

Description

2-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide oxalate is a useful research compound. Its molecular formula is C16H16N6O7S and its molecular weight is 436.4. The purity is usually 95%.
BenchChem offers high-quality 2-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide oxalate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research into heterocyclic compounds, including those with furan, oxadiazole, and thiadiazole rings, highlights the importance of these structures in developing new materials with desirable properties. The synthesis and structural characterization of these compounds are critical steps in exploring their applications, which often involve complex reactions to introduce various functional groups and heterocycles (Tsuge, Oe, & Tashiro, 1973).

Biological and Pharmacological Activities

Several studies have been conducted on the biological and pharmacological activities of compounds containing furan, oxadiazole, and thiadiazole rings, suggesting potential applications in developing new therapeutic agents:

• Anticancer and Antiangiogenic Effects

  Novel thioxothiazolidin-4-one derivatives, featuring structures similar to the compound of interest, showed significant anticancer and antiangiogenic effects in mouse models. These findings indicate the potential for developing new anticancer therapies based on these heterocyclic frameworks (Chandrappa et al., 2010).

• Antimicrobial Activity

  Derivatives with furan and oxadiazole moieties have demonstrated potent antimicrobial activity against various pathogens, including Helicobacter pylori, showcasing their potential in treating infections (Katsura et al., 1999).

• Fungicidal Activity

  Furan-containing azole derivatives have been synthesized and tested for their fungicidal activity against agricultural pests, highlighting their potential as new agrochemicals (Nizamuddin, Gupta, & Srivastava, 1999).

• Antinociceptive and Anti-inflammatory Properties

  Thiazolopyrimidine derivatives, structurally related to the compound , exhibited significant antinociceptive and anti-inflammatory activities in pharmacological evaluations, suggesting their utility in pain and inflammation management (Selvam et al., 2012).